Cas no 618383-01-0 (3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid)

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid is a heterocyclic compound featuring a benzodioxin core linked to a phenyl-substituted pyrazole carboxylic acid moiety. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The carboxylic acid group enhances reactivity for further derivatization, while the fused benzodioxin ring system contributes to stability and potential bioactivity. Its well-defined molecular architecture is advantageous for developing targeted small-molecule inhibitors or ligands. The compound’s purity and structural specificity make it suitable for applications in drug discovery, particularly in modulating enzyme or receptor interactions. Its synthesis and characterization are well-documented, ensuring reproducibility for research use.

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid structure

618383-01-0 structure

Product name:3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid

CAS No:618383-01-0

MF:C₁₈H₁₄N₂O₄

MW:322.31476

CID:955545

PubChem ID:2769610

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(2,3-dihydro-benzo[1,4]dioxin-6-yl)-2-phenyl-2h-pyrazole-3-carboxylic acid
- 5-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-phenylpyrazole-3-carboxylic acid
- 1H-Pyrazole-5-carboxylic acid, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-phenyl-
- 3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid
- 3-(2,3-Dihydrobenzo[b][1,4]dioxin-7-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid
- 618383-01-0
- 3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid
- AKOS022944999
- DTXSID80377787
- MDL： MFCD05150680
- Inchi： InChI=1S/C18H14N2O4/c21-18(22)15-11-14(19-20(15)13-4-2-1-3-5-13)12-6-7-16-17(10-12)24-9-8-23-16/h1-7,10-11H,8-9H2,(H,21,22)
- InChI Key： PMCYNLWGLSPXDL-UHFFFAOYSA-N
- SMILES： C1=CC=C(C=C1)N2C(=CC(=N2)C3=CC4=C(C=C3)OCCO4)C(=O)O

Computed Properties

Exact Mass: 322.09542
Monoisotopic Mass: 322.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 454
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 73.6Å²
XLogP3: 3.1

Experimental Properties

PSA: 73.58

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Fluorochem	023838-5g	3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		5g	￡1255.00	2022-03-01
TRC	D268245-250mg	3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		250mg	$ 455.00	2022-06-05
A2B Chem LLC	AH11562-100mg	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		100mg	$275.00	2024-04-19
A2B Chem LLC	AH11562-5g	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		5g	$2576.00	2024-04-19
A2B Chem LLC	AH11562-250mg	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		250mg	$449.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1616147-100mg	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0	98%	100mg	￥1722.00	2024-05-06
Chemenu	CM522954-1g	3-(2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0	97%	1g	$***	2023-05-30
TRC	D268245-50mg	3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		50mg	$ 140.00	2022-06-05
TRC	D268245-100mg	3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		100mg	$ 230.00	2022-06-05
Fluorochem	023838-250mg	3-(2,3-Dihydro-benzo[1,4]dioxin-6-yl)-1-phenyl-1H-pyrazole-5-carboxylic acid	618383-01-0		250mg	￡181.00	2022-03-01